Cas no 857356-94-6 (Di-tert-butyl(2',4',6'-triisopropyl-3,4,5,6-tetramethyl-1,1'-biphenyl-2-yl)phosphine)

• Product Name: Di-tert-butyl(2',4',6'-triisopropyl-3,4,5,6-tetramethyl-1,1'-biphenyl-2-yl)phosphine
• CAS No: 857356-94-6
• MF: C₃₃H₅₃P
• MW: 480.747690916061
• MDL: MFCD09038436
• CID: 717717
• PubChem ID: 24885309
• Update Time: 2025-05-22

Di-tert-butyl(2',4',6'-triisopropyl-3,4,5,6-tetramethyl-1,1'-biphenyl-2-yl)phosphine Chemical and Physical Properties

Names and Identifiers

• Di-tert-butyl(2',4',6'-triisopropyl-3,4,5,6-tetramethyl-[1,1'-biphenyl]-2-yl)phosphine
• Tetramethyl tBuXPhos
• 2-Di-t-butylphosphino-3,4,5,6-tetramethyl-2,4,6-tri-i-propylbiphenyl
• 2-Di-t-butylphosphino-3,4,5,6-tetramethyl-2',4',6'-tri-i-propylbiphenyl,Me4 t-butylXPhos
• 2-DI-TERT-BUTYLPHOSPHINO-3,4,5,6-TETRAM&
• 2-Di-tert-butylphosphino-3,4,5,6-tetramethyl-2′,4′,6′-triisopropyl-1,1′-biphenyl
• ditert-butyl-[2,3,4,5-tetramethyl-6-[2,4,6-tri(propan-2-yl)phenyl]phenyl]phosphane
• Phosphine,bis(1,1-dimethylethyl)[3,4,5,6-tetramethyl-2',4',6'-tris(1-methylethyl)[1,1'-biphenyl]-2-yl]-
• Tetramethyl Di-tbutyl X-Phos
• 2-Di-t-butylphosphino-3,4,5,6-tetramethyl-2',4',6'-tri-i-propylbiphenyl
• 2-Di-tert-butylphosphino-3,4,5,6-tetramethyl-2',4',6'-triisopropyl-1,1'-biphenyl
• 3,4,5,6-tetramethyl-t-Bu-X-Phos
• ME4 T-BUTYLXPHOS
• Me4t-BuXPhos
• tetramethyl di-tBuXPhos
• tetramethyl-di-t-butyl-XPhos
• tetramethyl-ditertbutyl-XPhos
• Me4tButylXphos
• Bis(1,1-dimethylethyl)[3,4,5,6-tetramethyl-2′,4′,6′-tris(1-methylethyl)[1,1′-biphenyl]-2-yl]phosphine (ACI)
• 2-(Di-tert-butylphosphino)-3,4,5,6-tetramethyl-2′,4′,6′-triisopropyl-1,1′-biphenyl
• Di-tert-butyl(2′,4′,6′-triisopropyl-3,4,5,6-tetramethylbiphenyl-2-yl)phosphine
• Me4tBuXphos
• AKOS016002068
• 2-(di-tert-butylphosphino)-3,4,5,6-tetramethyl-2',4',6'-triisopropyl-1,1'-biphenyl
• 857356-94-6
• di-tert-butyl(2',4',6'-triisopropyl-3,4,5,6-tetramethylbiphenyl-2-yl)phosphine
• 2-di-tert-butylphosphino-3,4,5,6-tetramethyl-2',4',6'-tri-isopropylbiphenyl
• 2-Di-tert-butylphosphino-3,4,5,6-tetramethyl-2 inverted exclamation mark ,4 inverted exclamation mark ,6 inverted exclamation mark -triisopropyl-1,1 inverted exclamation mark -biphenyl
• DTXSID90474599
• 2-di-t-butylphosphino-3,4,5,6-tetramethyl-2',4',6'-triisopropyl-1,1'-biphenyl
• di-tert-butyl[3,4,5,6-tetramethyl-2',4',6'-tri(propan-2-yl)biphenyl-2-yl]phosphane
• 2-dit-butylphosphino-3,4,5,6-tetramethyl-2',4',6'-triisopropyl-1,1'biphenyl
• 2-di-tert-butylphosphino-3,4,5,6-tetramethyl-2',4',6'-tri-i-propylbiphenyl
• EN300-7353863
• MFCD09038436
• F10200
• AS-73730
• 2-Di-tert-butylphosphino-3,4,5,6-tetramethyl-2a(2),4a(2),6a(2)-triisopropyl-1,1a(2)-biphenyl
• 2-di-t-butylphosphino-3,4,5,6-teramethyl-2',4',6'-triisopropylbiphenyl
• SY010087
• di-tert-butyl[3,4,5,6-tetramethyl-2',4',6'-tris(propan-2-yl)-[1,1'-biphenyl]-2-yl]phosphane
• CS-W001169
• 2-di-t-butylphosphino-3,4,5,6-tetramethyl-2',4',6'-tri-1-isopropylbiphenyl
• DB-020904
• Di-tert-butyl[3,4,5,6-tetramethyl-2',4',6'-tri(propan-2-yl)[1,1'-biphenyl]-2-yl]phosphane
• di-tert-butyl(2',4',6'-triisopropyl-3,4,5,6-tetramethyl-[1,1'-biphenyl]-2-yl)phosphane
• SCHEMBL29563
• Me4tButylXphos, 96%
• 2-(di-tert-butylphosphino)-2',4',6'-triisopropyl-3,4,5,6-tetramethyl-1,1'-biphenyl
• Y-200020
• 2-DI-TERT-BUTYLPHOSPHINO-3,4,5,6-TETRAMETHYL-2',4',6'-TRIISOPROPYLBIPHENYL
• RCRYEYMHBHPZQD-UHFFFAOYSA-N
• Di-tert-butyl(2',4',6'-triisopropyl-3,4,5,6-tetramethyl-1,1'-biphenyl-2-yl)phosphine

• MDL： MFCD09038436
• Inchi： 1S/C33H53P/c1-19(2)26-17-27(20(3)4)30(28(18-26)21(5)6)29-24(9)22(7)23(8)25(10)31(29)34(32(11,12)13)33(14,15)16/h17-21H,1-16H3
• InChI Key： RCRYEYMHBHPZQD-UHFFFAOYSA-N
• SMILES： C1C(C(C)C)=C(C2C(C)=C(C)C(C)=C(C)C=2P(C(C)(C)C)C(C)(C)C)C(C(C)C)=CC=1C(C)C

Computed Properties

• Exact Mass: 480.38800
• Monoisotopic Mass: 480.388
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.9
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: solid
• Melting Point: 168-172 °C
• Boiling Point: 534.1±50.0℃ at 760 mmHg
• Flash Point: 294.365℃
• PSA: 13.59000
• LogP: 10.66160
• Solubility: Not available
• Sensitiveness: Sensitive to air

Di-tert-butyl(2',4',6'-triisopropyl-3,4,5,6-tetramethyl-1,1'-biphenyl-2-yl)phosphine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on Di-tert-butyl(2',4',6'-triisopropyl-3,4,5,6-tetramethyl-1,1'-biphenyl-2-yl)phosphine

Di-tert-butyl(2',4',6'-triisopropyl-3,4,5,6-tetramethyl-1,1'-biphenyl-2-yl)phosphine: A Comprehensive Overview

Di-tert-butyl(2',4',6'-triisopropyl-3,4,5,6-tetramethyl-1,1'-biphenyl-2-yl)phosphine, commonly referred to by its CAS number 857356-94-6, is a highly specialized organophosphorus compound. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and versatile applications. The molecule's structure features a biphenyl core substituted with multiple isopropyl and methyl groups, along with two tert-butyl groups attached to a phosphine moiety. These substituents contribute to the compound's stability and reactivity, making it a valuable tool in various chemical processes.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the biphenyl derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating the coupling reactions necessary for constructing the biphenyl framework. Researchers have also explored alternative routes involving microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

One of the most notable applications of Di-tert-butyl(2',4',6'-triisopropyl-3,4,5,6-tetramethyl-1,1'-biphenyl-2-yl)phosphine is in organometallic chemistry. The compound serves as a ligand in transition metal-catalyzed reactions, where its steric bulk and electronic properties enhance catalytic activity. For instance, studies have demonstrated its effectiveness in cross-coupling reactions, such as Suzuki-Miyaura couplings, where it acts as a stabilizing agent for palladium catalysts. This has led to improved reaction yields and selectivity in the synthesis of biaryls and other complex organic molecules.

In addition to its role in catalysis, this compound has found utility in materials science. Its ability to coordinate with metal ions makes it a promising candidate for use in coordination polymers and metal organic frameworks (MOFs). Recent research has focused on exploiting its structural rigidity to design MOFs with tailored pore sizes and surface areas for gas storage and separation applications. Furthermore, its thermal stability under high temperatures has made it suitable for use in high-performance polymers and composites.

The environmental impact of Di-tert-butyl(2',4',6'-triisopropyl-3,4,5,6-tetramethyl-1,1'-biphenyl-2-yl)phosphine has also been a topic of interest. Studies have shown that the compound exhibits low toxicity towards aquatic organisms under standard laboratory conditions. However, ongoing research aims to develop more sustainable synthesis pathways and recycling methods to minimize waste generation during production. The integration of green chemistry principles into its manufacturing process is expected to further enhance its eco-friendliness.

Looking ahead, the future of this compound lies in expanding its application scope while addressing current limitations. For example, researchers are exploring ways to modify its structure to enhance its solubility in polar solvents without compromising its stability. Additionally, investigations into its compatibility with biodegradable materials could pave the way for new applications in biomedical engineering and drug delivery systems.

In conclusion, Di-tert-butyl(2',4',6'-triisopropyl-3,4,5,tetramethyl-biphenylyl)phosphine represents a cutting-edge advancement in organophosphorus chemistry. Its unique properties make it an indispensable tool across multiple disciplines, from catalysis to materials science. As research continues to uncover new potentials for this compound,
its role in driving innovation across various industries is set to grow even further.